3-fluoro-N-(2-(4-((6-methyl-2-oxo-2H-pyran-4-yl)oxy)piperidin-1-yl)-2-oxoethyl)benzenesulfonamide

• IUPAC Name: 3-fluoro-N-[2-[4-(2-methyl-6-oxopyran-4-yl)oxypiperidin-1-yl]-2-oxoethyl]benzenesulfonamide
• InChI: InChI=1S/C19H21FN2O6S/c1-13-9-16(11-19(24)27-13)28-15-5-7-22(8-6-15)18(23)12-21-29(25,26)17-4-2-3-14(20)10-17/h2-4,9-11,15,21H,5-8,12H2,1H3
• InChI Key: NMADRNFOFSERGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)O1)OC2CCN(CC2)C(=O)CNS(=O)(=O)C3=CC=CC(=C3)F
• Molecular Formula: C19H21FN2O6S
• Molecular Weight: 424.4 g/mol

Description

3-fluoro-N-(2-(4-((6-methyl-2-oxo-2H-pyran-4-yl)oxy)piperidin-1-yl)-2-oxoethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C19H21FN2O6S and its molecular weight is 424.44. The purity is usually 95%.
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Scientific Research Applications

Quantum Chemical and Molecular Dynamics Studies

Quantum chemical calculations and molecular dynamics simulations have been used to investigate the adsorption and corrosion inhibition properties of piperidine derivatives on the corrosion of iron. This research highlights the potential of using these compounds in corrosion inhibition applications due to their favorable adsorption behaviors and binding energies on metal surfaces, suggesting a promising area for further exploration and application in material science and engineering (Kaya et al., 2016).

COX-2 Inhibition for Anti-inflammatory Applications

A study on 1,5-diarylpyrazoles with a substituted benzenesulfonamide moiety revealed their cyclooxygenase (COX-1/COX-2) inhibitory activities. This research demonstrates the therapeutic potential of these compounds as COX-2 specific inhibitors, offering a pathway for the development of new anti-inflammatory drugs, particularly in injectable forms, which could contribute significantly to medical treatments (Pal et al., 2003).

HIV-1 Infection Prevention

Methylbenzenesulfonamide derivatives have been identified as potential HIV-1 infection preventative agents due to their structural properties and bioactivity. This research underscores the role of sulfonamide derivatives in developing novel therapeutic strategies against HIV-1, marking a significant step forward in the fight against this virus (Cheng De-ju, 2015).

Antitumor Drug Development

Sulfonamide derivatives have been explored for their antitumor properties, with some compounds showing significant activity and low toxicity. This research points to the potential of these derivatives as a basis for developing new antitumor agents, highlighting the importance of sulfonamide as a parent compound in the synthesis of drugs with targeted antitumor activity (Huang et al., 2001).

Antimicrobial Agent Development

The synthesis and evaluation of benzenesulfonamide derivatives as antimicrobial agents have shown promising results against bacterial and fungal pathogens. This research contributes to the ongoing search for new and effective antimicrobial compounds, which is crucial in addressing the global challenge of antimicrobial resistance (Abbas et al., 2017).